N-{3-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,4-triazol-5-yl}-2-(4-methoxy-1H-indol-1-yl)acetamide

Specification

• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol
• IUPAC Name: N-[5-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,4-triazol-3-yl]-2-(4-methoxyindol-1-yl)acetamide
• Standard InChI: InChI=1S/C23H25N5O4/c1-30-18-6-4-5-17-16(18)11-12-28(17)14-22(29)25-23-24-21(26-27-23)10-8-15-7-9-19(31-2)20(13-15)32-3/h4-7,9,11-13H,8,10,14H2,1-3H3,(H2,24,25,26,27,29)
• Standard InChI Key: UIKHBJYVYDUVOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC2=NC(=NN2)NC(=O)CN3C=CC4=C3C=CC=C4OC)OC

Introduction

Synthesis Steps:

• Triazole Formation: This often involves the reaction of a hydrazine derivative with a suitable alkyne or alkene.

• Attachment of Phenyl Group: This could involve alkylation reactions to attach the 3,4-dimethoxyphenyl group.

• Indole Attachment: This might involve nucleophilic substitution or other coupling reactions.

• Acetamide Formation: Typically involves the reaction with acetic acid or acetyl chloride.

Potential Biological Activities

Compounds with similar structures have shown various biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of both triazole and indole moieties suggests potential for interaction with biological targets.

Biological Activity	Possible Mechanism
Antimicrobial	Interference with cell wall synthesis or membrane integrity
Antifungal	Inhibition of fungal enzymes or membrane disruption
Anticancer	Inhibition of cell proliferation or induction of apoptosis

Research Findings and Applications

While specific research findings on this exact compound may be scarce, compounds with similar structures have been explored for their therapeutic potential. The combination of triazole and indole moieties offers a promising scaffold for drug development.

Future Directions:

• In Vitro Studies: Testing for biological activities against various cell lines or microbial cultures.

• In Vivo Studies: Evaluating efficacy and safety in animal models.

• Structural Modifications: Exploring variations of the compound to enhance activity or reduce toxicity.